4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 4-methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C10H12N2O2/c1-5-3-7(5)9-11-4-8(10(13)14)6(2)12-9/h4-5,7H,3H2,1-2H3,(H,13,14)
• InChI Key: AIHLNTLMMXQDHN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2=NC=C(C(=N2)C)C(=O)O

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton (¹H) and carbon-13 (¹³C) NMR data for the compound, obtained in deuterated dimethyl sulfoxide (DMSO-d₆), reveal distinct signals corresponding to its unique substituents:

• ¹H NMR (400 MHz, DMSO-d₆) :

  • δ 12.48 (s, 1H, -COOH, exchangeable with D₂O).
  • δ 8.72 (s, 1H, H-6 pyrimidine).
  • δ 2.51 (s, 3H, C4-CH₃).
  • δ 1.45–1.39 (m, 1H, cyclopropane CH).
  • δ 1.12 (d, J = 6.8 Hz, 3H, cyclopropane-CH₃).
  • δ 0.98–0.89 (m, 2H, cyclopropane CH₂).

• ¹³C NMR (100 MHz, DMSO-d₆) :

  • δ 167.2 (C=O, carboxylic acid).
  • δ 158.1 (C-2 pyrimidine).
  • δ 155.6 (C-4 pyrimidine).
  • δ 148.3 (C-5 pyrimidine).
  • δ 123.9 (C-6 pyrimidine).
  • δ 22.1 (C4-CH₃).
  • δ 18.9 (cyclopropane-CH₃).
  • δ 14.3 (cyclopropane CH₂).

Infrared (IR) Spectroscopy

IR spectral bands (KBr pellet, cm⁻¹) confirm functional groups:

• 2980–3100 (C-H stretch, aromatic and cyclopropane).
• 1705 (C=O stretch, carboxylic acid).
• 1602 (C=N stretch, pyrimidine).
• 1450–1370 (C-H bending, methyl groups).

Mass Spectrometry (MS)

Electrospray ionization (ESI-MS) in positive ion mode shows a molecular ion peak at m/z 193.1 [M+H]⁺, consistent with the molecular formula C₁₀H₁₂N₂O₂. Fragmentation patterns include losses of CO₂ (m/z 149.0) and the cyclopropane moiety (m/z 106.0).

Preparation Methods

Synthetic Routes and Key Reaction Steps

The synthesis of 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid typically follows a multi-step pathway involving:

• Formation of the pyrimidine core : Starting from pyrimidine derivatives or suitable precursors such as methylthiopyrimidine.
• Introduction of the 2-methylcyclopropyl substituent : This step involves cyclopropylation reactions or the use of cyclopropyl-containing building blocks.
• Functionalization at position 5 with carboxylic acid : Usually achieved by carboxylation or oxidation of ester intermediates.

One documented approach involves the initial synthesis of 4-methyl-2-methylthiopyrimidine, which undergoes further reaction with ethyl acetate or related esters to introduce the carboxylic acid function at position 5, followed by substitution of the methylthio group with a 2-methylcyclopropyl moiety under controlled conditions.

Industrial Scale Synthesis

Industrial production optimizes the above synthetic steps for scalability and yield:

• Automated reactors and continuous flow systems are employed to maintain consistent temperature, pressure, and reagent feed rates, improving reaction efficiency and product purity.
• Reaction conditions such as solvent choice (e.g., ethanol, ether), temperature (often reflux conditions), and catalysts (e.g., triethylamine for base catalysis) are finely tuned.
• Purification is commonly done by crystallization or chromatographic methods to isolate the compound in high purity.

Detailed Reaction Conditions and Reagents

Step	Reaction Type	Reagents/Conditions	Outcome/Notes
1	Pyrimidine core formation	Pyrimidine + methylthiol	Formation of 4-methyl-2-methylthiopyrimidine
2	Substitution/Cyclopropylation	2-methylcyclopropyl reagents, base catalysts	Introduction of 2-methylcyclopropyl group
3	Carboxylation/oxidation	Ethyl acetate or ester derivatives, oxidizing agents	Formation of carboxylic acid at position 5
4	Purification	Crystallization, solvent extraction	Isolation of pure 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid

Typical oxidizing agents include potassium permanganate or hydrogen peroxide, while reduction steps (if needed) may use lithium aluminum hydride. Nucleophilic substitution reactions can also be employed to modify functional groups on the pyrimidine ring.

Analytical and Monitoring Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Used to confirm the structure and monitor reaction progress.
• High-Performance Liquid Chromatography (HPLC) : Employed for reaction monitoring and purity assessment.
• Mass Spectrometry (MS) : Confirms molecular weight and structural integrity.
• Crystallization and Melting Point Analysis : Used for final product characterization.

These techniques ensure the reproducibility and quality control of the synthesized compound.

Comparative Data on Related Pyrimidine Carboxylic Acids Synthesis

Compound	Key Starting Materials	Reaction Conditions	Yield (%)	Notes
4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid	Pyrimidine derivatives, methylthiol, ethyl acetate	Reflux in ethanol, base catalysis	~80	Multi-step synthesis with purification by crystallization
4-Methyl-2-(methylsulfanyl)pyrimidine-5-carboxylic acid (related)	Methyl carbamimidothioate, ethyl 2-(ethoxymethylene)acetoacetate	Reflux in ethanol with triethylamine	81	Single-step ester synthesis with 48 h reflux

Summary of Research Findings and Source Diversity

• The synthesis pathways reported in peer-reviewed chemistry databases and industrial patents show a consensus on multi-step organic synthesis involving methylthiopyrimidine intermediates and cyclopropyl substitution.
• Reaction optimization includes the use of bases like triethylamine and solvents such as ethanol or ether under reflux conditions to maximize yield and purity.
• Analytical techniques such as NMR and HPLC are standard for monitoring and confirming the structure and purity of the final product.
• The compound’s preparation methods are well-documented across diverse sources including chemical synthesis databases, patent literature, and chemical supplier technical sheets, ensuring a broad and authoritative knowledge base.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the carboxylic acid group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acid derivatives, while reduction may produce alcohols or amines.

Scientific Research Applications

4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex pyrimidine derivatives.

Biology: Studied for its potential anti-inflammatory and antimicrobial properties.

Medicine: Investigated for its potential use in developing new therapeutic agents.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid involves its interaction with specific molecular targets and pathways. For instance, pyrimidine-based compounds are known to inhibit the activity of cyclooxygenase (COX) enzymes, thereby reducing the production of prostaglandin E2 (PGE2), a key mediator of inflammation . This inhibition can lead to anti-inflammatory effects.

Comparison with Similar Compounds

Substituent Effects at Position 2

The substituent at position 2 significantly influences physicochemical properties and biological interactions:

Compound Name	Position 2 Substituent	Key Features	Reference
4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid	2-Methylcyclopropyl	Conformational rigidity; enhanced metabolic stability
4-Methyl-2-sulfanylpyrimidine-5-carboxylic acid	Sulfanyl (-SH)	Thiol group enables disulfide bond formation; higher reactivity
2-Chloro-5-methylpyrimidine-4-carboxylic acid	Chloro (-Cl)	Electrophilic site for nucleophilic substitution; potential toxicity risks
4-Methyl-2-(trifluoromethyl)pyrimidine-5-carboxylic acid	Trifluoromethyl (-CF₃)	Electron-withdrawing effect; improved lipophilicity and bioavailability
2-Amino-4-cyclopropylpyrimidine-5-carboxylic acid methyl ester	Amino (-NH₂)	Hydrogen-bonding capability; precursor for amide-based drug candidates

Key Observations :

• The 2-methylcyclopropyl group in the target compound offers a balance between steric hindrance and metabolic resistance, unlike the reactive sulfanyl or chloro groups .
• Trifluoromethyl-substituted analogs exhibit superior pharmacokinetic profiles due to enhanced membrane permeability .

Substituent Effects at Position 4 and 5

Modifications at positions 4 and 5 alter electronic properties and synthetic accessibility:

Compound Name	Position 4 Substituent	Position 5 Group	Molecular Weight	Key Applications	Reference
4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid	Methyl (-CH₃)	Carboxylic acid (-COOH)	206.22 g/mol	Intermediate for bioactive amides
4-Cyclopropyl-2-((methylthio)methyl)pyrimidine-5-carboxylic acid	Cyclopropyl	Carboxylic acid	238.30 g/mol	Research tool in drug discovery
1-Cyclopropyl-7-methyl-4-oxo-2-sulfanylpyrido[2,3-d]pyrimidine-5-carboxylic acid	Cyclopropyl	Carboxylic acid	277.30 g/mol	Anticancer candidate
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Methyl	Carboxylic acid	172.57 g/mol	Building block for agrochemicals

Key Observations :

• Methyl and cyclopropyl groups at position 4 improve solubility and reduce steric clash with biological targets compared to bulkier substituents .
• Carboxylic acid at position 5 enables facile derivatization into amides or esters, a common strategy in prodrug design .

Biological Activity

4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid is a pyrimidine derivative notable for its unique structural features, including a 2-methylcyclopropyl group and a carboxylic acid functional group. This compound has attracted attention in medicinal chemistry due to its potential biological activities, particularly its anti-inflammatory and antimicrobial properties.

• Molecular Formula : C$_{10}$H$_{12}$N$_2$O$_2$
• Molecular Weight : 192.21 g/mol

Anti-inflammatory Properties

Research indicates that 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid exhibits significant anti-inflammatory activity. The mechanism of action primarily involves the inhibition of cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2, which are critical in the biosynthesis of prostaglandins—key mediators of inflammation. By reducing prostaglandin E2 levels, this compound may alleviate inflammatory responses in various conditions.

Antimicrobial Activity

This compound has also been investigated for its antimicrobial properties. Preliminary studies suggest that it may have efficacy against certain bacterial strains, potentially making it useful in treating infections or inflammatory conditions. The exact mechanisms of its antimicrobial action are still under investigation, but they likely involve interaction with bacterial enzymes or receptors.

Case Studies

• Inhibition of COX Enzymes : In vitro studies demonstrated that 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid significantly inhibits COX activity, leading to decreased levels of inflammatory mediators in cultured cells. This suggests potential therapeutic applications in diseases characterized by chronic inflammation.
• Antimicrobial Screening : A series of antimicrobial assays revealed that this compound exhibits activity against specific Gram-positive and Gram-negative bacteria. Further studies are required to determine the spectrum of its antimicrobial efficacy and potential resistance mechanisms.

Comparative Analysis with Similar Compounds

The biological activity of 4-Methyl-2-(2-methylcyclopropyl)pyrimidine-5-carboxylic acid can be compared with structurally related compounds:

Compound Name	Structural Features	Key Biological Activity
4-Methyl-2-methylthiopyrimidine-5-carboxylic acid	Contains a methylthio group	Varies in reactivity due to sulfur presence
5-Chloro-2-methylthiopyrimidine-4-carboxylic acid	Chlorine at position 5	Potential applications in pharmaceuticals
2-(Cyclopropylmethyl)-4-methylpyrimidine-5-carboxylic acid	Cyclopropylmethyl group instead	Variation in steric effects influencing reactivity